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Compound of Interest

Compound Name: Ethylene bis(2-bromoisobutyrate)

Cat. No.: B3050295

Essential Safety and Handling Guide for Ethylene
bis(2-bromoisobutyrate)

This guide provides critical safety and logistical information for the proper handling and
disposal of Ethylene bis(2-bromoisobutyrate) (CAS No. 248603-11-4). The following
procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact.

Chemical Identifier and Physical Properties

Property Value

Molecular Formula C10H16Br204

Molecular Weight 360.04 g/mol [1]

Appearance Solid[2]

Melting Point 45-49 °C[3]

Boiling Point 344.5 £ 22.0 °C (Predicted)[3][4][5]

Flash Point >110 °C[3][4][5][6]

Density 1.585 + 0.06 g/cm3 (Predicted)[3][4][5][6]
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Hazard Identification and Precautionary Statements

Ethylene bis(2-bromoisobutyrate) is classified with the following hazards:

e H302: Harmful if swallowed[1]

e H318: Causes serious eye damage[1]

Signal Word: Danger

Precautionary Statements:

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][7]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you
feel unwell. Rinse mouth.[5]

e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[5][7]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is essential when handling Ethylene
bis(2-bromoisobutyrate). The following table summarizes the recommended PPE.
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Specific
Body Part PPE Type .
Recommendations

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
Eyes/Face Safety Goggles/Face Shield protection regulations in 29
CFR 1910.133 or European
Standard EN166.[8] A face
shield may be necessary for

splash protection.

Wear protective gloves.
. ) ) Specific material compatibility
Skin Chemical-Resistant Gloves ] )
should be confirmed with the

glove manufacturer.

A standard laboratory coat
should be worn. For larger
Laboratory Coat/Protective quantities or where significant
Body Suit exposure is possible, a
chemical-resistant suit may be

required.[9]

Use a NIOSH-approved

respirator or equivalent if
Respiratory Respirator ventilation is inadequate or for

emergency situations.[10]

Ensure proper fit and training.

Operational Plans: Handling Procedures

Adherence to the following step-by-step handling procedures will minimize the risk of exposure
and accidents.

1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[8]
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[8]

2. Personal Protective Equipment (PPE) Donning:

» Before handling the chemical, put on all required PPE as outlined in the table above.
3. Chemical Handling:

e Avoid dust formation.[2]

e Do not get in eyes, on skin, or on clothing.[8]

e Avoid ingestion and inhalation.[8]

e Weigh and transfer the solid material carefully to prevent dispersal.
o Keep containers tightly closed when not in use.[8]

4. Storage:

» Store in a dry, cool, and well-ventilated place.[8]

o Keep containers tightly closed.[8]

e Incompatible materials to avoid include acids, bases, reducing agents, and oxidizing agents.

[8]

Disposal Plans

Proper disposal of Ethylene bis(2-bromoisobutyrate) and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Collect all waste contaminated with Ethylene bis(2-bromoisobutyrate), including empty
containers, used PPE, and absorbent materials, in a designated and clearly labeled waste
container.
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2. Waste Disposal:

¢ Dispose of contents and container to an approved waste disposal plant.[8]

e Do not let the product enter drains.[2]

 All disposal practices must be in accordance with local, state, and federal regulations.
3. Spill Response:

¢ In case of a spill, evacuate personnel to a safe area.[2]

e Ensure adequate ventilation.[2]

o Wear appropriate PPE, including respiratory protection.[2]

e Use an inert absorbent material to soak up the spill.[8]

e Collect the absorbed material and place it in a suitable, closed container for disposal.[8]

Emergency Procedures Workflow

The following diagram illustrates the logical workflow for responding to an accidental spill of
Ethylene bis(2-bromoisobutyrate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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